Cas no 65610-21-1 (Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide)

Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide structure
65610-21-1 structure
Product name:Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide
CAS No:65610-21-1
MF:C18H13N3O
MW:287.315323591232
CID:398245
PubChem ID:12377479

Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-b]pyridazine, 2,6-diphenyl-, 1-oxide
    • 1-oxido-2,6-diphenylimidazo[1,2-b]pyridazin-1-ium
    • 65610-21-1
    • DTXSID70495186
    • 1-Oxo-2,6-diphenyl-1lambda~5~-imidazo[1,2-b]pyridazine
    • Inchi: InChI=1S/C18H13N3O/c22-21-17(15-9-5-2-6-10-15)13-20-18(21)12-11-16(19-20)14-7-3-1-4-8-14/h1-13H
    • InChI Key: ZTADQIDVNYPZBD-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NN3C=C([N+](=C3C=C2)[O-])C4=CC=CC=C4

Computed Properties

  • Exact Mass: 287.10599
  • Monoisotopic Mass: 287.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 44.24

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